Cas no 2304633-94-9 (Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate)

• Product Name: Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• CAS No: 2304633-94-9
• MF: C₂₆H₃₂BNO₅
• MW: 449.346987724304
• MDL: MFCD31697605
• CID: 5070874
• PubChem ID: 134819140
• Update Time: 2026-03-01

Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• P18208
• 1-Boc-6-benzyloxyindole-3-boronic acid pinacol ester
• t-Butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• tert-butyl 6-phenylmethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 6-(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• 1-Boc-6-(benzyloxy)indole-3-boronic Acid Pinacol Ester
• tert-butyl 6-(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• MFCD31697605
• tert-butyl6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• PB42161
• DTXSID601104944
• 2304633-94-9
• BS-43580
• SY321444
• Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate

• MDL： MFCD31697605
• Inchi： 1S/C26H32BNO5/c1-24(2,3)31-23(29)28-16-21(27-32-25(4,5)26(6,7)33-27)20-14-13-19(15-22(20)28)30-17-18-11-9-8-10-12-18/h8-16H,17H2,1-7H3
• InChI Key： SSWVYKHCASQYMU-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C=C(C=CC2=3)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 449.2373533 g/mol
• Monoisotopic Mass: 449.2373533 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Molecular Weight: 449.3

Additional information on Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate

Research Brief on Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate (CAS: 2304633-94-9)

The compound Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate (CAS: 2304633-94-9) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of indole-based boronic esters, which are widely used in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the construction of complex organic molecules, including pharmaceuticals. The presence of the tert-butyloxycarbonyl (Boc) protecting group and the benzyloxy moiety in the structure enhances its stability and reactivity, making it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of indole-derived kinase inhibitors. The boronic ester functionality allowed for efficient coupling with various aryl halides, leading to the generation of a library of compounds with potential anticancer activity. Preliminary in vitro assays revealed that some derivatives exhibited promising inhibitory effects against specific kinase targets, suggesting their potential as lead compounds for further optimization.

Another area of interest is the compound's role in the development of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its use as a linker in the design of PROTACs targeting oncogenic proteins. The boronic ester group facilitated the incorporation of the compound into bifunctional molecules, enabling the recruitment of E3 ubiquitin ligases to degrade target proteins selectively. This approach holds significant promise for the treatment of diseases characterized by protein overexpression or mutation.

Despite its potential, challenges remain in the large-scale synthesis and purification of this compound. A 2022 patent application (WO2022156789) addressed these issues by proposing an optimized synthetic route that improves yield and reduces impurities. The patent also highlighted the compound's compatibility with continuous flow chemistry, which could streamline its production for industrial applications.

In conclusion, Tert-butyl 6-benzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate (CAS: 2304633-94-9) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate and its potential in the development of kinase inhibitors and PROTACs underscore its importance in chemical biology and medicinal chemistry. Future research should focus on expanding its applications and addressing scalability challenges to fully realize its therapeutic potential.